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Abstract
This guide provides a comprehensive overview and detailed protocols for the stripping of metal

ions from a loaded Trinonylamine (TNA) organic solvent phase. Trinonylamine, a tertiary

amine, is a widely used extractant in hydrometallurgical circuits for the selective recovery of

metals such as uranium, vanadium, cobalt, and zinc. The stripping stage, which involves

transferring the extracted metal ion from the organic phase to a new aqueous phase, is a

critical step for metal recovery and solvent regeneration. This document elucidates the

underlying chemical mechanisms, details the critical parameters influencing stripping efficiency,

and provides validated, step-by-step laboratory protocols for researchers and process

engineers.

Introduction: The Role of Stripping in Solvent
Extraction
Solvent extraction (SX) is a powerful separation technique used to purify and concentrate metal

ions from aqueous solutions.[1] The overall process involves two primary stages: extraction

and stripping.
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Extraction: The target metal ion is selectively transferred from an aqueous feed solution to an

immiscible organic phase containing an extractant. In this case, Trinonylamine (TNA) acts

as an anion exchanger, complexing with the metal anion.

Stripping (Back-Extraction): This is the reverse of extraction.[2] The metal-loaded organic

phase is contacted with a new aqueous solution (the stripping solution or "strippant"), which

breaks the metal-extractant complex. This regenerates the organic solvent for reuse and

produces a concentrated, purified metal solution known as the pregnant strip solution.

Effective stripping is paramount for the economic viability and environmental sustainability of

any SX circuit. It ensures high metal recovery and minimizes the need for costly solvent

replacement.

The Chemical Mechanism of Stripping from TNA
Trinonylamine is a basic extractant that operates via an anion exchange mechanism. During

extraction from an acidic medium (e.g., sulfuric or hydrochloric acid), the amine is first

protonated. This protonated amine then exchanges its anion with a negatively charged metal

complex from the aqueous phase.

Extraction Reaction (Example with Uranium Sulfate): 2(R₃N)₂H₂SO₄ (org) + UO₂(SO₄)₃⁴⁻ (aq)

⇌ [(R₃N)₂H]₄UO₂(SO₄)₃ (org) + 2SO₄²⁻ (aq)

Stripping is achieved by shifting this equilibrium back to the left. This is typically accomplished

by fundamentally altering the chemical conditions to favor the dissociation of the metal-amine

complex. The primary mechanisms are:

pH Swing (Neutralization): By introducing a basic or neutral stripping solution (e.g., sodium

carbonate, ammonia), the protonated amine is neutralized.[3] This destroys its ability to act

as an anion exchanger, forcing the release of the metal complex back into the aqueous

phase.

High Ionic Strength/Displacement: Using a solution with a high concentration of a competing

anion (e.g., concentrated HCl or NaCl) can displace the metal complex from the amine

through mass action.
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Precipitation: In some cases, the stripping agent reacts directly with the metal ion to form an

insoluble precipitate, which is then separated.

The choice of stripping agent is dictated by the specific metal being recovered, downstream

processing requirements, and overall process economics.[3]

Key Factors Influencing Stripping Efficiency
Optimizing the stripping process requires careful control over several experimental parameters.

Stripping Agent Selection & Concentration: The type and concentration of the stripping agent

are the most critical factors. For instance, sodium carbonate is highly effective for uranium

stripping as it forms stable aqueous uranyl carbonate complexes.[4][5] Ammonia is often

used for vanadium.[6] Increasing the concentration of the strippant generally improves

efficiency up to a certain point, after which the benefit may plateau.[4]

pH of the Stripping Solution: The pH directly controls the protonation state of the TNA. For

pH swing mechanisms, maintaining the correct pH is essential to ensure the amine is

deprotonated, facilitating metal release.[7][8]

Temperature: The effect of temperature is system-dependent. In some cases, increasing the

temperature can enhance stripping kinetics and efficiency.[1][9] However, for certain

systems, higher temperatures can negatively impact stripping, possibly due to solvent

degradation or shifts in equilibrium.[10] It is crucial to determine the optimal temperature

empirically.

Organic/Aqueous (O/A) Phase Ratio: This ratio determines the theoretical maximum

concentration of the metal in the pregnant strip solution. A lower O/A ratio (e.g., 1:1 or 1:2)

generally favors more complete stripping in a single stage but results in a more dilute

product solution. Higher O/A ratios (e.g., 4:1) can produce a more concentrated strip solution

but may require multiple stages for complete recovery.[1]

Contact Time & Mixing Intensity: Sufficient time and vigorous mixing are required to ensure

maximum mass transfer between the organic and aqueous phases. The system should be

mixed until equilibrium is reached, which is typically determined by measuring the metal

concentration in the aqueous phase at different time intervals.[10]
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Experimental Protocols
Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal

Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle all

organic solvents and corrosive stripping agents with care.

Protocol 1: Stripping of Uranium from Loaded TNA
using Sodium Carbonate
This protocol is highly effective for recovering uranium, which forms stable and soluble anionic

carbonate complexes.[3][10]

Reagents & Equipment:

Uranium-loaded TNA solvent (e.g., 5% TNA in kerosene)

Sodium Carbonate (Na₂CO₃) solution (1.0 M)

Separatory funnels (250 mL)

Mechanical shaker

pH meter

Beakers, graduated cylinders

Analytical instrument for uranium quantification (e.g., ICP-MS, UV-Vis Spectrophotometer)

[11][12]

Procedure:

Preparation: Prepare a 1.0 M sodium carbonate solution by dissolving 105.99 g of Na₂CO₃ in

deionized water to a final volume of 1 L.

Phase Contact: Accurately measure 50 mL of the uranium-loaded TNA solvent and 50 mL of

the 1.0 M Na₂CO₃ stripping solution into a 250 mL separatory funnel (O/A ratio = 1:1).
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Mixing: Place the separatory funnel on a mechanical shaker and agitate vigorously for 10

minutes to ensure thorough mixing and mass transfer.

Scientist's Note: A contact time of 2-5 minutes is often sufficient to reach equilibrium, but

10 minutes ensures completeness.[10]

Phase Separation: Allow the phases to separate completely. This may take 5-15 minutes.

The lower density organic phase will be on top, and the aqueous pregnant strip solution will

be at the bottom.

Sample Collection: Carefully drain the lower aqueous phase into a clean, labeled beaker.

Then, drain the stripped organic phase into a separate beaker.

Quantification:

Take a precise aliquot from the initial loaded organic, the final aqueous phase, and the

stripped organic phase.

Analyze the uranium concentration in all three samples using a calibrated analytical

instrument.

Calculation of Stripping Efficiency: Stripping Efficiency (%) = (Mass of U in Aqueous Phase /

Initial Mass of U in Organic Phase) * 100

Self-Validation: The mass balance should be checked. The initial mass of uranium in the

loaded organic should equal the sum of the mass in the stripped organic and the pregnant

aqueous strip solution.

Protocol 2: Stripping of Vanadium from Loaded TNA
using Ammonia Solution
Ammonia solutions are commonly used to strip vanadium, often precipitating it as ammonium

metavanadate.[6][13]

Reagents & Equipment:

Vanadium-loaded TNA solvent
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Ammonium Hydroxide (NH₄OH) solution (e.g., 10% w/v)

Separatory funnels, mechanical shaker

pH meter

Analytical instrument for vanadium quantification (e.g., ICP-OES)

Procedure:

Preparation: Prepare the stripping solution by diluting concentrated ammonium hydroxide to

the desired concentration (e.g., 10%).

Phase Contact: Combine the vanadium-loaded organic phase and the ammonia stripping

solution in a separatory funnel at a predetermined O/A ratio (e.g., 1:1).

Mixing: Agitate for 15-20 minutes. The stripping of vanadium can be kinetically slower than

that of uranium.

Phase Separation: Allow the phases to disengage.

Sample Collection: Carefully separate the aqueous and organic phases.

Quantification: Analyze the vanadium concentration in the initial loaded organic, the stripped

organic, and the aqueous phase to determine the stripping efficiency as described in

Protocol 4.1.

Data Presentation & Visualization
Effective data management is key to process optimization. Summarize results in a clear,

tabular format.

Table 1: Effect of Stripping Agent Concentration on Uranium Recovery
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Stripping
Agent

Concentrati
on (M)

O/A Ratio
Contact
Time (min)

Stripping
Efficiency
(%)

Notes

Na₂CO₃ 0.1 1:1 10 85.2
Incomplete
stripping.

Na₂CO₃ 0.5 1:1 10 97.8
Highly

effective.

Na₂CO₃ 1.0 1:1 10 >99.5

Near-

complete

stripping.[4]

| Na₂CO₃ | 1.5 | 1:1 | 10 | >99.5 | No significant improvement over 1.0 M. |

Workflow and Mechanism Diagrams
Visualizing the process flow and chemical interactions aids in understanding the system

dynamics.
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Caption: General workflow for the stripping of metal ions from a loaded organic solvent.
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Caption: Chemical equilibrium of TNA-Uranium complex during extraction and stripping.
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of-metal-ions-from-a-loaded-trinonylamine-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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